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Compound of Interest |

2-Chloro-4-ethenyl-6-
Compound Name:
methylpyridine

Cat. No.: B13140475

Get Quote

Researchers, scientists, and drug development professionals often require detailed information

on specific chemical compounds, identified by their unique CAS (Chemical Abstracts Service)
numbers. This guide addresses the properties and suppliers of the compound designated as
CAS number 1824391-47-0.

Initial comprehensive searches for the chemical entity associated with CAS number 1824391-
47-0 have not yielded a specific compound. This suggests that the CAS number may be novel,
not widely commercially available, or potentially contains a typographical error. The search
results did not provide a chemical structure, molecular formula, molecular weight, or any
physical or chemical properties directly linked to this specific CAS number.

Further investigation into publicly available chemical databases and supplier catalogs did not
reveal any substance registered under CAS 1824391-47-0. Consequently, information
regarding its synthesis, mechanism of action, relevant signaling pathways, or experimental data
is currently unavailable.

It is recommended that researchers verify the CAS number for accuracy. In the event of a
confirmed but unlisted number, it may represent a very recently registered substance for which
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public information has not yet been disseminated.

While information on the target compound is unavailable, for illustrative purposes, this guide
will briefly touch upon a different, well-characterized compound, 5-Hydroxymethylfurfural
(HMF), which appeared in the search results under a different CAS number (67-47-0). HMF is
an organic compound derived from the dehydration of sugars and has been a subject of
research interest.

Physicochemical Properties of 5-

Hydroxymethylfurfural (CAS 67-47-0)

Property Value

Molecular Formula C6H603

Molecular Weight 126.11 g/mol

Appearance Yellow, low-melting solid
Solubility Highly soluble in water
Boiling Point 291.5 + 30.0 °C at 760 mmHg
Melting Point 28-34 °C

Flash Point 79.4 °C

Density 1.3+0.1 g/cm3

Biological Activity of 5-Hydroxymethylfurfural

5-Hydroxymethylfurfural has been identified as an inhibitor of yeast growth and fermentation.[1]
Studies in Saccharomyces cerevisiae have shown that HMF can attenuate bulk translation
activity and induce the formation of messenger RNP granules.[1] This suggests a mechanism
of action that involves the repression of translation initiation.[1]

Safety and Handling of 5-Hydroxymethylfurfural

5-Hydroxymethylfurfural is classified as a skin and eye irritant.[2][3] It is also considered
harmful to aquatic life.[2] When handling this compound, it is crucial to wear appropriate
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personal protective equipment, including gloves and eye protection, and to work in a well-
ventilated area.[2][3][4] In case of fire, water spray, carbon dioxide, dry chemical, or alcohol-
resistant foam can be used for extinction.[5]

Suppliers of 5-Hydroxymethylfurfural

A variety of chemical suppliers offer 5-Hydroxymethylfurfural for research purposes. Some of
these suppliers include:

 Alfa Biotechnology

e Ambles Nature et Chimie

» AVA Biochem

» Beijing Lys Chemicals

o BOC Sciences

e Connect Chemicals

o ECSA Chemicals

e Endeavour Specialty Chemicals
o Jalor-Chem

It is important to reiterate that the information provided above for 5-Hydroxymethylfurfural (CAS
67-47-0) is for illustrative purposes only and is not associated with CAS number 1824391-47-0.

Conclusion

At present, there is no publicly available information regarding the properties, suppliers, or
biological activity of the compound with CAS number 1824391-47-0. Researchers are advised
to double-check the identifier and consult specialized databases or contact chemical synthesis
companies for more information on this potentially novel compound.
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e 5-hydroxymethyl furfural, 67-47-0 - The Good Scents Company.
e » SAFETY DATA SHEET - Sigma-Aldrich.

o SAFETY DATA SHEET - Fisher Scientific.

o Safety data sheet - BASF.

e 5-hydroxymethylfurfural | CAS#:67-47-0 | Chemsrc.

o Safety Data Sheet: 5-Hydroxymethylfurfural - Carl ROTH.

o Safety data sheet - BASF.

e SAFETY DATA SHEET - Castrol.

o SAFETYDATASHEET - Sugar Energy Swiss LLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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